Cas no 1781957-78-5 (3-cyclohexylpiperidin-4-amine)

• Product Name: 3-cyclohexylpiperidin-4-amine
• CAS No: 1781957-78-5
• MF: C₁₁H₂₂N₂
• MW: 182.305782794952
• CID: 5836189
• PubChem ID: 82601523
• Update Time: 2025-05-26

3-cyclohexylpiperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-cyclohexylpiperidin-4-amine
• EN300-1478103
• 1781957-78-5

• Inchi： 1S/C11H22N2/c12-11-6-7-13-8-10(11)9-4-2-1-3-5-9/h9-11,13H,1-8,12H2
• InChI Key： IVLCCERKOYOTDR-UHFFFAOYSA-N
• SMILES： N1CCC(C(C1)C1CCCCC1)N

Computed Properties

• Exact Mass: 182.178298710g/mol
• Monoisotopic Mass: 182.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Aminopiperidines

Additional information on 3-cyclohexylpiperidin-4-amine

Introduction to 3-cyclohexylpiperidin-4-amine (CAS No. 1781957-78-5)

3-cyclohexylpiperidin-4-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1781957-78-5, is a significant compound in the field of pharmaceutical chemistry. This piperidine derivative features a cyclohexyl substituent at the 3-position and an amine group at the 4-position, making it a versatile intermediate in the synthesis of various bioactive molecules. Its structural framework lends itself to modifications that can enhance pharmacological properties, making it a subject of considerable interest in drug discovery and development.

The compound belongs to the broader class of piperidine derivatives, which are widely recognized for their role in medicinal chemistry due to their ability to mimic natural amino acid structures and interact with biological targets. The presence of the cyclohexyl group in 3-cyclohexylpiperidin-4-amine introduces steric bulk, which can influence both the solubility and binding affinity of the molecule. This feature is particularly valuable in designing molecules that require specific interactions with biological receptors or enzymes.

In recent years, there has been growing interest in piperidine derivatives as pharmacophores in the development of central nervous system (CNS) drugs, antiviral agents, and anticancer therapeutics. The amine functionality at the 4-position of 3-cyclohexylpiperidin-4-amine provides a site for further chemical modification, allowing for the introduction of additional pharmacological motifs. This adaptability has made it a useful building block in synthetic chemistry.

One of the most compelling aspects of 3-cyclohexylpiperidin-4-amine is its potential as a precursor in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop novel compounds with improved pharmacokinetic profiles and reduced side effects. For instance, derivatives of this compound have been explored as potential treatments for neurological disorders, where precise modulation of receptor interactions is crucial.

The synthesis of 3-cyclohexylpiperidin-4-amine typically involves multi-step organic reactions, often starting from commercially available precursors such as cyclohexanone or piperidine. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it more accessible for industrial applications. The compound's stability under various reaction conditions also enhances its utility as an intermediate.

Recent studies have highlighted the role of 3-cyclohexylpiperidin-4-amine in developing small-molecule inhibitors targeting specific enzymes involved in disease pathways. For example, modifications to its structure have led to compounds with potent activity against kinases and other enzymes implicated in cancer progression. The cyclohexyl group's steric influence helps optimize binding interactions, while the amine group provides a handle for further derivatization.

The pharmaceutical industry has shown particular interest in 3-cyclohexylpiperidin-4-amine due to its potential in generating lead compounds for clinical trials. Its incorporation into drug candidates has resulted in molecules with enhanced efficacy and selectivity. This underscores its importance not only as a research tool but also as a practical component in drug development pipelines.

The safety profile of 3-cyclohexylpiperidin-4-amine is another critical consideration. While preliminary studies suggest it exhibits moderate solubility and stability, comprehensive toxicological assessments are essential before any therapeutic application. Researchers are actively investigating its metabolic pathways and potential side effects to ensure its safe use in medical applications.

In conclusion, 3-cyclohexylpiperidin-4-amine (CAS No. 1781957-78-5) represents a valuable asset in pharmaceutical research and development. Its unique structural features make it a versatile intermediate for synthesizing bioactive molecules with potential therapeutic applications across multiple disease areas. As synthetic chemistry continues to evolve, the utility of this compound is expected to expand further, driving innovation in drug discovery.